Cas no 4386-25-8 (Lumogallion)

• Product Name: Lumogallion
• CAS No: 4386-25-8
• MF: C₁₂H₉ClN₂O₆S
• MW: 344.727660894394
• MDL: MFCD00047770
• CID: 329880
• PubChem ID: 87563114
• Update Time: 2025-04-19

Lumogallion Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-3-[2-(2,4-dihydroxyphenyl)diazenyl]-2-hydroxy-
• 4-chloro-6-(2,4-dihydroxyphenylazo)-1-phenol-2-sulfonicaci
• 5-chloro-3-(2,4-dihydroxyphenylazo)-2-hydroxy-benzenesulfonicaci
• LUMOGALLION
• 4-CHLORO-6-(2,4-DIHYDROXYPHENYLAZO)-1-HYDROXYBENZENE-2-SULFONIC ACID
• 4-CHLORO-6-(2,4-DIHYDROXYPHENYLAZO)-1-PHENOL-2-SULFONIC ACID
• 5-CHLORO-3-(2 4-DIHYDROXYPHENYLAZO)-2-HYDROXYBENZENE SULFONIC ACID
• 2,2',4'-TRIHYDROXY-5-CHLOROAZOBENZENE-3-SULFONIC ACID
• LUMOGALLION [FLUORIMETRIC GR FOR AL, GA AND OTHER METALS.]
• Lumogallion [Fluorimetric reagent for Al, Ga and other metals]
• 2,2,4-Trihydroxy-5-Chloroazobenzene-3-Sulfonic Acid
• 2-hydroxy-3-sulfo-5-chlorobenzenazoresorcinol
• LuMogallion ,Ga and other Metals]
• LUMOGALLION,FLUORIMETRIC REAGENT FOR AL,GA AND OTHER METALS
• Lumohallion IREA
• Lumogallion IREA
• MLS002703745
• 5-Chloro-3-(2,4-dihydroxyphenylazo)-2-hydroxybenzenesulfonic acid
• SMR001570461
• Benzenesulfonic acid, 5-chloro-3-(2,4-dihydroxyphenylazo)-2-hydroxy-
• 4-Chloro-6-(2,4-dihydroxyphenylazo)-1-hydroxybenzene-2-sulfonicacid
• 4-Chloro-6-(2,4-dihydroxyphenyl-azo)-1-hydroxybenzene-2-sulfonic acidRed-brown powder
• 5-chloro-2-hydroxy-3-[(2E)-2-(2-hydroxy-4-oxocyclohexa
• 5-chloro-3-(2,4-dihydroxyphenylazo)-2-hydroxybenzene sulfonic acid
• cid_5484353
• BDBM114290
• WLN: WSQR
• Benzenesulfonic acid,4-dihydroxyphenyl)azo]-2-hydroxy-
• SCHEMBL1472403
• FT-0635264
• A826448
• 5-chloranyl-2-oxidanyl-3-[(2E)-2-(2-oxidanyl-4-oxidanylidene-cyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzenesulfonic acid
• NSC 102798
• DTXSID401319092
• 5-chloranyl-2-oxidanyl-3-[(2Z)-2-(2-oxidanyl-4-oxidanylidene-cyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzenesulfonic acid
• 5-chloro-2-hydroxy-3-[(2Z)-2-(2-hydroxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzenesulfonic acid
• 5-chloro-2-hydroxy-3-[(2E)-2-(2-hydroxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzenesulfonic acid
• Lumogallion, Fluorimetric reagent for Al, Ga and other metals
• BRN 1916900
• CS-0137596
• 1-Phenol-2-sulfonic acid, 4-chloro-6-(2,4-dihydroxyphenylazo)-
• 5-chloro-3-[(2,4-dihydroxyphenyl)diazenyl]-2-hydroxybenzenesulfonic acid
• NSC102798
• T70923
• NSC-102798
• HY-137296
• AKOS040744746
• WLN: WSQR BQ EG CNUNR BQ DQ
• 4386-25-8
• CHEMBL1700270
• MFCD00047770
• AKOS005266684
• Benzenesulfonic acid,4-dihydroxyphenylazo)-2-hydroxy-
• 5-chloro-2-hydroxy-3-[(N''E)-N''-(2-hydroxy-4-keto-cyclohexa-2,5-dien-1-ylidene)hydrazino]besylic acid
• 4-Chloro-6-(2,4-dihydroxyphenyl-azo)-1-hydroxybenzene-2-sulfonic acid
• (E)-5-chloro-3-((2,4-dihydroxyphenyl)diazenyl)-2-hydroxybenzenesulfonic acid
• 5-chloro-2-hydroxy-3-[(2E)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzenesulfonic acid
• 4-chloro-3-(2,4-dihydroxyphenylazo)-2-hydroxybenzene-1-sulfonic acid
• 5-chloro-2-hydroxy-3-[2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazin-1-yl]benzenesulfonic acid
• 5-CHLORO-2-HYDROXY-3-{2-[(1Z)-2-HYDROXY-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE]HYDRAZIN-1-YL}BENZENESULFONIC ACID
• DB-051174
• Lumogallion

• MDL： MFCD00047770
• Inchi： 1S/C12H9ClN2O6S/c13-6-3-9(12(18)11(4-6)22(19,20)21)15-14-8-2-1-7(16)5-10(8)17/h1-5,16-18H,(H,19,20,21)/b15-14+
• InChI Key： OTKYOGBGHUUFPC-CCEZHUSRSA-N
• SMILES： ClC1C=C(C(=C(C=1)S(=O)(=O)O)O)/N=N/C1C=CC(=CC=1O)O
• BRN： 1916900

Computed Properties

• Exact Mass: 343.98700
• Monoisotopic Mass: 343.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 1.6
• Topological Polar Surface Area: 148

Experimental Properties

• Color/Form: {"error_code":"52001","error_msg":"TIMEOUT"}
• Density: 1.8±0.1 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.706
• Water Partition Coefficient: almost transparency
• PSA: 148.16000
• LogP: 4.19970
• Solubility: Soluble in water and acetone

Lumogallion Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• RTECS：DB5300000
• Risk Phrases：R20/21/22
• Storage Condition：4° CStore…,-4℃Store…Better